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Compound of Interest

Compound Name: PTP1B-IN-13

Cat. No.: B15575388

This document provides essential safety and logistical information for the proper disposal of
PTP1B-IN-13, a selective PTP1B inhibitor. The following procedures are designed to ensure
the safety of laboratory personnel and compliance with environmental regulations.
Researchers, scientists, and drug development professionals should adhere to these
guidelines to mitigate risks associated with the handling and disposal of this chemical.

Chemical and Physical Properties

A summary of the key quantitative data for PTP1B-IN-13 is provided in the table below. This
information is essential for understanding the material's characteristics when planning for its

disposal.
Property Value
CAS Number 650621-20-8
Molecular Formula C24H25N303S:2
Molecular Weight 467.6 g/mol
Form Solid
Storage Temperature Recommended to be stored at -20°C.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE) to minimize exposure and ensure safety.
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o Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).
o Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

Step-by-Step Disposal Protocol

The disposal of PTP1B-IN-13 must be handled as hazardous chemical waste. Follow these
steps to ensure proper and safe disposal:

» Waste Identification and Segregation:

o PTP1B-IN-13 waste, including unused product and contaminated materials (e.g., pipette
tips, vials, gloves), should be classified as hazardous chemical waste.

o Segregate this waste from non-hazardous laboratory trash and other incompatible

chemical waste streams.
e Containerization:

o Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container
must be compatible with the chemical properties of PTP1B-IN-13.

o The label on the waste container should include:

The words "Hazardous Waste"

The full chemical name: "PTP1B-IN-13"

The CAS Number: "650621-20-8"

The associated hazards (e.g., "Irritant,” "Toxic").

» Waste Collection:
o Carefully place all PTP1B-IN-13 waste into the designated hazardous waste container.

o Avoid overfilling the container; it should be securely closed when not in use.
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o Storage of Waste:

o Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from general laboratory traffic.

o The storage area should be cool and dry.
e Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental waste
management contractor.

o Do not dispose of PTP1B-IN-13 down the drain or in regular trash.

o Follow all institutional, local, state, and federal regulations for the disposal of hazardous
chemical waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PTP1B-IN-13.
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Caption: Workflow for the safe disposal of PTP1B-IN-13.

By adhering to these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of PTP1B-IN-13, fostering a culture of safety and
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regulatory compliance within the research environment.

 To cite this document: BenchChem. [Proper Disposal Procedures for PTP1B-IN-13].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575388#ptplb-in-13-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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